N-(4-ethylphenyl)-3-((4-isopropylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-(4-ethylphenyl)-3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C26H25N5O2S/c1-4-18-9-13-20(14-10-18)27-24-22-7-5-6-8-23(22)31-25(28-24)26(29-30-31)34(32,33)21-15-11-19(12-16-21)17(2)3/h5-17H,4H2,1-3H3,(H,27,28)
• InChI Key: IKPRIXKNRJLJNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2=NC3=C(N=NN3C4=CC=CC=C42)S(=O)(=O)C5=CC=C(C=C5)C(C)C
• Molecular Formula: C26H25N5O2S
• Molecular Weight: 471.6 g/mol

Description

N-(4-ethylphenyl)-3-((4-isopropylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C26H25N5O2S and its molecular weight is 471.58. The purity is usually 95%.
BenchChem offers high-quality N-(4-ethylphenyl)-3-((4-isopropylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-3-((4-isopropylphenyl)sulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antihistaminic Activity

Compounds within the triazoloquinazolinone family have been explored for their antihistaminic properties. For instance, Alagarsamy et al. (2008) synthesized a series of 4-butyl-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, demonstrating significant in vivo H1-antihistaminic activity in guinea pigs against histamine-induced bronchospasm. Another study by Alagarsamy et al. (2009) focused on the synthesis of 4-(3-ethylphenyl)-1-substituted-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones, which also showed potent H1-antihistaminic effects. These findings indicate the potential of triazoloquinazolinones in developing new antihistaminic agents with minimal sedative side effects compared to traditional medications like chlorpheniramine maleate (Alagarsamy et al., 2008) (Alagarsamy et al., 2009).

Anticancer Activity

Research into triazoloquinazoline derivatives has extended into the field of oncology, with several studies investigating their anticancer properties. Reddy et al. (2015) synthesized a new series of 1,2,4-triazolo[4,3-a]-quinoline derivatives, displaying significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines. This suggests a promising avenue for the development of novel anticancer therapeutics based on the structural framework of triazoloquinazolines (Reddy et al., 2015).

Antimicrobial Activity

The antimicrobial potential of triazoloquinazolinones has also been a subject of scientific inquiry. For example, a study by Bektaş et al. (2007) synthesized novel 1,2,4-triazole derivatives, including triazoloquinazoline compounds, which exhibited good to moderate antimicrobial activities against various test microorganisms. Another study by Reddy, Rajesh Kumar, and Sunitha (2016) prepared a new class of triazolo[4,3-c]quinazolinylthiazolidinones, demonstrating significant antimicrobial and nematicidal properties. These findings highlight the potential use of triazoloquinazolinone derivatives in developing new antimicrobial agents (Bektaş et al., 2007) (Reddy, Rajesh Kumar, & Sunitha, 2016).